Cas no 376355-58-7 (N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine)

• Product Name: N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• CAS No: 376355-58-7
• MF: C₂₈H₂₆NO₂P
• MW: 439.485308170319
• MDL: MFCD08277033
• CID: 828815
• PubChem ID: 329748328
• Update Time: 2025-10-15

N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine Chemical and Physical Properties

Names and Identifiers

• N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N N-BIS-[(S)-1-PHENYLETHYL]DIBENZO[D F][
• N,N-Bis-((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N,N-Bis[(1R)-(+)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N,N-Bis[(1S)-(-)-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• N,N-BIS[(1S)-(-)-PHENYLETHYL]DIBENZO[D,F][1,3,2]DIOXAPHOSPHEPIN-6-AMINE, WHITE PWDR.
• N,N-bis[(1S)-1-phenylethyl]benzo[d][1,3,2]benzodioxaphosphepin-6-amine
• (biphenyl-2,2'-diyldioxy){bis[(S)-1-phenylethyl]amino}phosphine
• (S,S)-N-(5,7-Diox-6-phosphadibenzo[a,c]cyclohepten-6-yl)bis(1-phenylethyl)amine
• 07033_FLUKA
• 1,1'-Biphenyl-2,2'-diyl bis((1S)-1-phenylethyl)phosphoramidite
• AK142201
• BIPOL-A1(S)
• KB-09824
• N,N-di[(S)-PhCHMe]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine
• O,O'-(2,2'-Biphenyldiyl) N,N-bis[(S)-1-phenylethyl]phosphoramidite
• SC11503
• Biphenyl-2,2'-diyl bis((1S)-1-phenylethyl)phosphoramidite
• AS-72463
• N,N-Bis-((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine, >=99.0%
• N,N-bis[(1S)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.0?,?]pentadeca-1(11),2(7),3,5,12,14-hexaen-9-amine
• BQA35558
• DB-311314
• N,N-bis[(1S)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(11),2(7),3,5,12,14-hexaen-9-amine
• N,N-bis[(1S)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.0(2),?]pentadeca-1(11),2,4,6,12,14-hexaen-9-amine
• CS-W011605
• AKOS022174951
• D94765
• 376355-58-7

• MDL： MFCD08277033
• Inchi： 1S/C28H26NO2P/c1-21(23-13-5-3-6-14-23)29(22(2)24-15-7-4-8-16-24)32-30-27-19-11-9-17-25(27)26-18-10-12-20-28(26)31-32/h3-22H,1-2H3/t21-,22-/m0/s1
• InChI Key： JISGHECLGYELKD-VXKWHMMOSA-N
• SMILES： P1(N([C@@H](C)C2C=CC=CC=2)[C@@H](C)C2C=CC=CC=2)OC2C=CC=CC=2C2C=CC=CC=2O1

Computed Properties

• Exact Mass: 439.17000
• Monoisotopic Mass: 439.17011607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Melting Point: 99-102 °C
• Boiling Point: 578.426°C at 760 mmHg
• Flash Point: 303.621°C
• Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
• PSA: 29.52000
• LogP: 8.75040
• Sensitiveness: moisture sensitive
• Optical Activity: [α]/D -250±10°, c = 1 in toluene

N,N-Bis((S)-1-phenylethyl)dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives